[3-(4-Fluorobutyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(4-fluorobutyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C10H18FN/c11-4-2-1-3-9-5-10(6-9,7-9)8-12/h1-8,12H2
• InChI Key: XENUZFOJOBBMRI-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)CN)CCCCF
• Molecular Formula: C10H18FN
• Molecular Weight: 171.25 g/mol

Description

“[3-(4-Fluorobutyl)-1-bicyclo[1.1.1]pentanyl]methanamine” is a chemical compound that belongs to the class of fluoro-bicyclo[1.1.1]pentanes. The core of this compound has been incorporated into the structure of the anti-inflammatory drug Flurbiprofen.

Synthesis Analysis

The synthesis of fluoro-bicyclo[1.1.1]pentanes, including “[3-(4-Fluorobutyl)-1-bicyclo[1.1.1]pentanyl]methanamine”, has been a subject of research for over 20 years. A practical scalable approach to these compounds has been developed. The process involves the fluorination of diacid by a mixture of fluorine gas with helium. The product is then isolated by a silica gel column and additional preparative GC.

Future Directions

The research on fluoro-bicyclo[1.1.1]pentanes, including “[3-(4-Fluorobutyl)-1-bicyclo[1.1.1]pentanyl]methanamine”, is ongoing. Given their unique properties and potential applications in medicinal chemistry, these compounds are likely to continue to be a focus of research in the future.